Cas no 338408-84-7 (5-[(4-Bromophenyl)sulfanyl]-4-(4-fluorophenyl)-1,2,3-thiadiazole)
338408-84-7 structure
Product Name:5-[(4-Bromophenyl)sulfanyl]-4-(4-fluorophenyl)-1,2,3-thiadiazole
CAS No:338408-84-7
MF:C14H8BrFN2S2
MW:367.259122848511
CID:5698285
PubChem ID:1474001
Update Time:2023-10-14
5-[(4-Bromophenyl)sulfanyl]-4-(4-fluorophenyl)-1,2,3-thiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Thiadiazole, 5-[(4-bromophenyl)thio]-4-(4-fluorophenyl)-
- Bionet1_001141
- 5-[(4-bromophenyl)sulfanyl]-4-(4-fluorophenyl)-1,2,3-thiadiazole
- 5-(4-bromophenyl)sulfanyl-4-(4-fluorophenyl)thiadiazole
- AKOS005087833
- 4-bromophenyl 4-(4-fluorophenyl)-1,2,3-thiadiazol-5-yl sulfide
- 338408-84-7
- 3H-379S
- HMS571F03
- 5-[(4-Bromophenyl)sulfanyl]-4-(4-fluorophenyl)-1,2,3-thiadiazole
-
- Inchi: 1S/C14H8BrFN2S2/c15-10-3-7-12(8-4-10)19-14-13(17-18-20-14)9-1-5-11(16)6-2-9/h1-8H
- InChI Key: IWOXDFPQXRCJGC-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)SC1=C(C2C=CC(=CC=2)F)N=NS1
Computed Properties
- Exact Mass: 365.92963g/mol
- Monoisotopic Mass: 365.92963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 79.3Ų
Experimental Properties
- Density: 1.68±0.1 g/cm3(Predicted)
- Boiling Point: 464.7±55.0 °C(Predicted)
- pka: -5.80±0.50(Predicted)
5-[(4-Bromophenyl)sulfanyl]-4-(4-fluorophenyl)-1,2,3-thiadiazole Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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